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Compound of Interest

Compound Name: Chlorodifluoromethane

Cat. No.: B1668795

Introduction

Chlorodifluoromethane, a hydrochlorofluorocarbon (HCFC) commonly known as R-22, has
been a cornerstone refrigerant in residential and commercial air conditioning and refrigeration
systems for decades.[1][2] Its prevalence stems from its favorable thermodynamic properties.
However, R-22's contribution to ozone depletion has led to a global phase-out under the
Montreal Protocol, an international treaty designed to protect the ozone layer.[2][3][4] All 197
member countries of the United Nations have legally binding obligations to phase out the
production and consumption of ozone-depleting substances, including R-22.[2] In developed
countries like the United States, the production and import of R-22 were banned as of January
1, 2020.[3] Developing countries are expected to complete their phase-out by 2030.[5] This
regulatory landscape underscores the critical need for a comprehensive understanding of R-
22's phase behavior to manage existing systems, develop suitable alternatives, and ensure
environmental compliance.

This guide provides a detailed exploration of the phase transitions of chlorodifluoromethane,
offering a foundational resource for researchers, scientists, and professionals in drug
development and related fields who may encounter this compound. We will delve into its
fundamental thermophysical properties, analyze its phase diagram, and present robust
experimental methodologies for studying its phase transitions.
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Section 1: Thermophysical Properties of
Chlorodifluoromethane (R-22)

A thorough understanding of a substance's phase transitions begins with its fundamental
thermophysical properties. These parameters govern its behavior under varying conditions of
temperature and pressure.

Property Value Source
Molecular Formula CHCIF2 [6]
Molar Mass 86.47 g/mol [6]
Boiling Point (at 1 atm) -40.7 °C (-41.3 °F; 232.5 K) [51[7]
] ] -175.42 °C (-283.76 °F; 97.73
Melting Point [51[6]
K)
Critical Temperature 96.15 °C (205.07 °F; 369.3 K) [8]
Critical Pressure 49.71 bar (4.971 MPa) [8]
_ _ -157.42 °C (-251.36 °F; 115.73
Triple Point Temperature K [8]
Triple Point Pressure 2.574 x 10=° bar [8]
Liquid Density (at -41°C) 1.413 g/cm3 [6]
Gas Density (at 15°C) 3.66 kg/m 3 [6]
Ozone Depletion Potential
0.055 [6]
(ODP)
Global Warming Potential
1810 [5]

(GWP, 100-year)

These properties are crucial for predicting how R-22 will behave in various industrial and
laboratory settings. The relatively low boiling point and high critical temperature made it an
effective refrigerant. However, its significant ODP and GWP are the primary drivers for its
global phase-out.[5][6]
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Section 2: The Chlorodifluoromethane Phase
Diagram

A phase diagram is a graphical representation of the physical states of a substance under
different conditions of temperature and pressure.[9][10] It provides a roadmap for
understanding and predicting phase transitions.

The phase diagram for chlorodifluoromethane illustrates the boundaries between its solid,
liquid, and gaseous phases. Key features of the diagram include:

e Vapor Pressure Curve: This line delineates the liquid-gas phase boundary, ending at the
critical point. Along this curve, the liquid and gas phases are in equilibrium.

e Fusion Curve: This line represents the solid-liquid equilibrium.
o Sublimation Curve: This curve marks the boundary between the solid and gas phases.

o Triple Point: The unique temperature and pressure at which all three phases (solid, liquid,
and gas) coexist in equilibrium.[8][9] For R-22, this occurs at -157.42 °C and a very low
pressure of 2.574 x 10~ bar.[8]

 Critical Point: Beyond this point, the distinction between liquid and gas phases disappears,
and the substance exists as a supercritical fluid.[9] For R-22, this is at 96.15 °C and 49.71
bar.[8]

Chlorodifluoromethane is also known to have two solid-state allotropes: crystalline Il below
59 K and crystalline | between 59 K and its melting point at 115.73 K.[5][11]
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Phase Diagram for Chlorodifluoromethane (R-22)
Triple Point Critical Point Temper@ureRf&s@e (bar) O O riplﬁﬁ;g?gP bin
Ds7. e, a1
o O K
®@ O

Click to download full resolution via product page

Caption: Simplified P-T diagram of Chlorodifluoromethane.

Section 3: Experimental Methodologies for Phase
Transition Studies

Accurate determination of phase transition parameters requires precise experimental
techniques. Calorimetry and pressure-temperature measurements are central to this endeavor.

Calorimetry

Calorimetry is a set of techniques used to measure the heat changes associated with chemical
reactions and physical changes.[12] Differential Scanning Calorimetry (DSC) is a powerful tool
for studying the phase transitions of refrigerants.[13]

Experimental Protocol: Differential Scanning Calorimetry (DSC)

o Sample Preparation: A small, precisely weighed sample of high-purity
chlorodifluoromethane is hermetically sealed in an aluminum pan. An empty, sealed pan is
used as a reference.
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 Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using
certified standards, such as indium and zinc, prior to the experiment.[13]

e Thermal Program: The sample and reference pans are placed in the DSC cell. The
temperature of the cell is then ramped at a controlled rate (e.g., 2 K/min for temperature
determination and 10 K/min for enthalpy).[13]

o Data Acquisition: The instrument measures the difference in heat flow required to maintain
the sample and reference at the same temperature. This differential heat flow is recorded as
a function of temperature.

o Data Analysis:

o Melting and Boiling Points: Endothermic peaks in the DSC thermogram correspond to
phase transitions (melting and boiling). The onset temperature of the peak is typically
taken as the transition temperature.

o Enthalpy of Fusion/Vaporization: The area under the peak is integrated to determine the
enthalpy change (AH) associated with the phase transition.

o Solid-State Transitions: Smaller peaks at lower temperatures may indicate solid-solid
phase transitions, such as the one observed for R-22 at 59 K.[11]

Pressure-Temperature (P-T) Measurements

Constructing a phase diagram requires measuring the equilibrium pressure at various
temperatures for the different phase boundaries.

Experimental Protocol: Isothermal/lsobaric P-T Measurement

o Apparatus: A high-pressure, temperature-controlled cell equipped with a pressure transducer
and a temperature sensor (e.g., a platinum resistance thermometer) is used. The cell must
be capable of withstanding the vapor pressure of R-22 at the temperatures of interest.

o Sample Loading: A known amount of pure chlorodifluoromethane is introduced into the
evacuated cell.

e Equilibrium Establishment:
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o Isothermal Method: The cell is maintained at a constant temperature, and the system is
allowed to reach equilibrium. The corresponding vapor pressure is then recorded. This is

repeated at different temperatures to map out the vapor pressure curve.

o Isobaric Method: The pressure in the cell is held constant, and the temperature is slowly

changed until a phase transition is observed. This is useful for determining boiling or

sublimation points at specific pressures.

o Data Plotting: The collected pressure and temperature data points are plotted to construct

the phase diagram.
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Caption: Workflow for experimental phase transition studies.

Section 4: Data Analysis and Interpretation

The data obtained from DSC and P-T measurements provide the foundation for a

comprehensive thermodynamic characterization of chlorodifluoromethane.

e From DSC: The enthalpy of fusion (AH_fus) and vaporization (AH_vap) are directly obtained
from the integrated peak areas. The entropy of transition (AS) can be calculated using the
equation AS = AH/T, where T is the transition temperature in Kelvin.
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e From P-T Data: The Clausius-Clapeyron equation can be used to model the relationship
between vapor pressure and temperature along the phase boundaries. This allows for the
determination of the enthalpy of vaporization from the slope of the In(P) vs. 1/T plot.

Section 5: Applications and Implications

A precise understanding of the phase transitions of R-22 has several critical applications:

o Refrigeration Cycle Design: The performance of a refrigeration system is fundamentally
dependent on the phase changes of the refrigerant. Accurate data on boiling and
condensation points at various pressures are essential for designing and optimizing
evaporators and condensers.

o Safety: Knowledge of the vapor pressure of R-22 at different temperatures is crucial for the
safe design and handling of storage containers and refrigeration equipment to prevent over-
pressurization and potential ruptures.

o Development of Alternatives: As R-22 is phased out, researchers are developing and
evaluating alternative refrigerants. A thorough understanding of R-22's phase behavior
provides a benchmark against which the performance of new refrigerants can be compared.

o Environmental Modeling: Accurate thermodynamic data is necessary for modeling the
atmospheric fate and transport of R-22 and its impact on the ozone layer and climate
change.

Conclusion

The study of chlorodifluoromethane's phase transitions is a mature field, driven by its
widespread use as a refrigerant and the subsequent environmental regulations mandating its
phase-out. This guide has provided a comprehensive overview of its thermophysical properties,
a detailed look at its phase diagram, and robust experimental protocols for its characterization.
For researchers and scientists, a firm grasp of these principles is essential for managing the
legacy of R-22 and for innovating the next generation of environmentally benign refrigeration
technologies. The self-validating nature of the described protocols, grounded in fundamental
thermodynamic principles, ensures the generation of reliable and reproducible data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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